3-[(4-methylbenzyl)amino]-1-(2-thienyl)-2-propen-1-one

• IUPAC Name: (E)-3-[(4-methylphenyl)methylamino]-1-thiophen-2-ylprop-2-en-1-one
• InChI: InChI=1S/C15H15NOS/c1-12-4-6-13(7-5-12)11-16-9-8-14(17)15-3-2-10-18-15/h2-10,16H,11H2,1H3/b9-8+
• InChI Key: SZZATUSPXHHXDQ-CMDGGOBGSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC=CC(=O)C2=CC=CS2
• Isomeric SMILES: CC1=CC=C(C=C1)CN/C=C/C(=O)C2=CC=CS2
• Molecular Formula: C15H15NOS
• Molecular Weight: 257.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to "3-[(4-methylbenzyl)amino]-1-(2-thienyl)-2-propen-1-one" typically involves reactions between thiophene derivatives and amino compounds. For instance, Beytur and Avinca (2021) describe the synthesis of heterocyclic compounds involving thiophene and amino groups through reactions that yield complex molecules with potential for diverse applications, suggesting a methodology that could be adapted for the synthesis of our compound of interest (Beytur & Avinca, 2021).

Molecular Structure Analysis

The molecular structure of compounds like "3-[(4-methylbenzyl)amino]-1-(2-thienyl)-2-propen-1-one" can be analyzed using techniques such as Density Functional Theory (DFT), as demonstrated by Gül Kotan, B. Savaş, and H. Yüksek (2019), who investigated the theoretical properties of a similar molecule. Such studies can reveal details about the geometric parameters, electronic properties, and spectroscopic characteristics of the compound (Kotan, Savaş, & Yüksek, 2019).

Chemical Reactions and Properties

The reactivity of "3-[(4-methylbenzyl)amino]-1-(2-thienyl)-2-propen-1-one" can be inferred from studies on related compounds. For example, the work by Jye‐Shane Yang, Shih-Yi Chiou, and Kang-ling Liau (2002) on the fluorescence enhancement of trans-4-aminostilbene by N-phenyl substitutions provides insights into the chemical behavior and reactivity of structurally related compounds, suggesting potential reactions and properties of our compound of interest (Yang, Chiou, & Liau, 2002).

Physical Properties Analysis

The physical properties of "3-[(4-methylbenzyl)amino]-1-(2-thienyl)-2-propen-1-one," such as solubility, melting point, and crystalline structure, can be studied using experimental and computational methods similar to those employed by A. Rivera, J. Ríos-Motta, and M. Bolte (2022), who analyzed the crystal structure of a related compound, providing a foundation for understanding the physical characteristics of similar molecules (Rivera, Ríos-Motta, & Bolte, 2022).

Scientific Research Applications

Molecular and Electronic Properties Analysis

The study by Beytur and Avinca (2021) elaborates on the molecular, electronic, and spectroscopic analysis of heterocyclic compounds similar to 3-[(4-methylbenzyl)amino]-1-(2-thienyl)-2-propen-1-one, focusing on their nonlinear optical properties and molecular vibrations. Through experimental and theoretical approaches, including DFT calculations, this research provides insights into the electronic properties and potential applications in materials science, particularly in the development of new optical materials with tailored properties (Beytur & Avinca, 2021).

Synthesis and Selective Receptor Antagonism

Another relevant study by Jiang et al. (1997) investigates the structure-activity relationships of related dihydropyridine derivatives, highlighting their role as selective antagonists at A3 adenosine receptors. This research could be indicative of the therapeutic potentials of similar compounds, including 3-[(4-methylbenzyl)amino]-1-(2-thienyl)-2-propen-1-one, in developing targeted treatments for various diseases (Jiang et al., 1997).

Fluorescence Enhancement Studies

The work by Yang, Chiou, and Liau (2002) on the fluorescence enhancement of trans-4-aminostilbene derivatives through N-phenyl substitutions, termed the "amino conjugation effect," provides insights into the photophysical behavior of compounds structurally related to 3-[(4-methylbenzyl)amino]-1-(2-thienyl)-2-propen-1-one. Their findings suggest potential applications in designing fluorescent probes and materials with enhanced optical properties (Yang, Chiou, & Liau, 2002).

Thermosensitive Polymeric Materials

Sugi et al. (2006) explore the synthesis of novel water-soluble poly(m-benzamide)s exhibiting thermosensitivity in aqueous solutions. Such polymers, derived from monomers akin to 3-[(4-methylbenzyl)amino]-1-(2-thienyl)-2-propen-1-one, could have significant implications for the development of smart materials and drug delivery systems that respond to temperature changes (Sugi et al., 2006).

Optical Properties of Poly(p-benzamide)s

Research by Takagi et al. (2013) on the synthesis and optical properties of poly(p-benzamide)s, incorporating oligothiophene through an alkylene spacer, can be linked to the broader study of compounds like 3-[(4-methylbenzyl)amino]-1-(2-thienyl)-2-propen-1-one. These polymers demonstrate unique optical behaviors, suggesting applications in optoelectronic devices and materials science (Takagi et al., 2013).